trans-1,3,3a,4,5,9b-Hexahydro-pyrrolo[3,4-c]quinoline-2-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3aR,9bR)-1,3,3a,4,5,9b-hexahydropyrrolo[3,4-c]quinoline-2-carboxylate
• InChI: InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-11-8-17-14-7-5-4-6-12(14)13(11)10-18/h4-7,11,13,17H,8-10H2,1-3H3/t11-,13-/m1/s1
• InChI Key: UKODSGDGRCDPPY-DGCLKSJQSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CNC3=CC=CC=C3C2C1
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2CNC3=CC=CC=C3[C@@H]2C1
• Molecular Formula: C16H22N2O2
• DSSTOX Substance ID: DTXSID801107887
• Molecular Weight: 274.36 g/mol
• CAS No.: 1251017-31-8

Description

The compound “trans-1,3,3a,4,5,9b-Hexahydro-pyrrolo[3,4-c]quinoline-2-carboxylic acid tert-butyl ester” is a chemical compound with the empirical formula C16H22N2O2. It is used in various research and development applications.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its linear formula: C16H22N2O2. This indicates that it contains 16 carbon atoms, 22 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Synthesis and Chemical Properties

• Pyrroloquinoline Synthesis and Lipoxygenase Inhibition: Studies have shown the synthesis of pyrrolo[3,4-c]quinoline derivatives via the Paal-Knorr synthesis, highlighting their weak inhibition of the 5-lipoxygenase enzyme, which is a key player in the inflammatory process (Görlitzer et al., 2002). This suggests potential applications in developing anti-inflammatory agents.
• Stereochemical Study of Tetrahydroisoquinolines: The stereochemical course of reactions involving homophthalic anhydride has been explored to obtain mixtures of trans- and cis-tetrahydroisoquinoline carboxylic acids, highlighting the versatile applications of these compounds in synthetic chemistry (Stoyanova et al., 2003).

Biological Activities and Applications

• Conformational Analysis of Proline Derivatives: Research on the proline pyrrolidine ring's motional restrictions has led to the synthesis of cis- and trans-4-tert-butylprolines, offering insights into their role as turn inducers in peptides and proteins (Koskinen et al., 2005). This work has implications for the design of bioactive peptides and protein engineering.
• Continuous Flow Synthesis of Pyrrole Derivatives: A novel one-step, continuous flow synthesis method for pyrrole-3-carboxylic acids has been reported, showcasing an efficient approach to synthesizing complex organic molecules, which could be valuable for pharmaceutical research and development (Herath & Cosford, 2010).

Material Science and Catalysis

• Self-Assembly in Palladium(II) Complexes: Research into the self-assembly of polymer and sheet structures in palladium(II) complexes containing carboxylic acid substituents provides a basis for understanding the formation of complex nanostructures, which could have applications in materials science and nanotechnology (Qin et al., 2002).